Cas no 88489-86-5 (Benzoic acid, 4-(chlorothio)-, methyl ester)

• Product Name: Benzoic acid, 4-(chlorothio)-, methyl ester
• CAS No: 88489-86-5
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• CID: 630781
• PubChem ID: 15584701
• Update Time: 2025-04-19

Benzoic acid, 4-(chlorothio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(chlorothio)-, methyl ester
• methyl 4-chlorosulfanylbenzoate
• MUCCVPQZMHCDHL-UHFFFAOYSA-N
• 88489-86-5
• DTXSID50575051
• SCHEMBL6305757
• Methyl 4-(chlorosulfanyl)benzoate
• 4-methoxycarbonylphenylsulphenic acid chloride

• Inchi： 1S/C8H7ClO2S/c1-11-8(10)6-2-4-7(12-9)5-3-6/h2-5H,1H3
• InChI Key： MUCCVPQZMHCDHL-UHFFFAOYSA-N
• SMILES： ClSC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 201.9855283g/mol
• Monoisotopic Mass: 201.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6Ų